Cas no 2138543-01-6 (N-cyclopropyl-2-nitro-N-[(pyrrolidin-2-yl)methyl]benzene-1-sulfonamide)

• Product Name: N-cyclopropyl-2-nitro-N-[(pyrrolidin-2-yl)methyl]benzene-1-sulfonamide
• CAS No: 2138543-01-6
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 6567790
• PubChem ID: 165501224
• Update Time: 2025-05-18

N-cyclopropyl-2-nitro-N-[(pyrrolidin-2-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138543-01-6
• EN300-1169024
• N-cyclopropyl-2-nitro-N-[(pyrrolidin-2-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C14H19N3O4S/c18-17(19)13-5-1-2-6-14(13)22(20,21)16(12-7-8-12)10-11-4-3-9-15-11/h1-2,5-6,11-12,15H,3-4,7-10H2
• InChI Key： LUOVIXMFTKYWNS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N(CC1CCCN1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on N-cyclopropyl-2-nitro-N-[(pyrrolidin-2-yl)methyl]benzene-1-sulfonamide

Research Brief on N-cyclopropyl-2-nitro-N-[(pyrrolidin-2-yl)methyl]benzene-1-sulfonamide (CAS: 2138543-01-6)

N-cyclopropyl-2-nitro-N-[(pyrrolidin-2-yl)methyl]benzene-1-sulfonamide (CAS: 2138543-01-6) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound features a unique structural scaffold combining a nitrobenzene sulfonamide core with cyclopropyl and pyrrolidinylmethyl substituents, which may confer specific biological activities. Recent studies have explored its synthesis, physicochemical properties, and preliminary biological evaluations, positioning it as a promising candidate for further drug development.

The synthesis of N-cyclopropyl-2-nitro-N-[(pyrrolidin-2-yl)methyl]benzene-1-sulfonamide typically involves multi-step organic reactions, starting from 2-nitrobenzenesulfonyl chloride. Key steps include the introduction of the cyclopropylamine moiety followed by coupling with a pyrrolidine-derived amine. Recent optimizations in the synthetic route have improved yields and purity, making the compound more accessible for pharmacological studies. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity and high purity, essential for reliable biological testing.

Preliminary biological screenings indicate that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). Molecular docking studies suggest that the nitro group and sulfonamide moiety play critical roles in binding to active sites, while the cyclopropyl and pyrrolidinyl groups enhance selectivity. These findings are supported by in vitro assays showing dose-dependent inhibition in cell-based models of inflammation, though further optimization is needed to improve potency and reduce off-target effects.

In addition to its anti-inflammatory potential, N-cyclopropyl-2-nitro-N-[(pyrrolidin-2-yl)methyl]benzene-1-sulfonamide has shown preliminary activity against bacterial strains, particularly Gram-positive pathogens. This dual functionality makes it an intriguing candidate for multifunctional drug development. However, pharmacokinetic studies reveal challenges such as moderate aqueous solubility and rapid metabolism, which must be addressed through structural modifications or formulation strategies to enhance bioavailability.

Future research directions for this compound include detailed mechanistic studies to elucidate its mode of action, structure-activity relationship (SAR) analyses to optimize efficacy, and in vivo toxicity assessments. Collaborative efforts between academic and industrial researchers are expected to accelerate its development, potentially leading to preclinical trials within the next few years. The compound's versatility and novel structure underscore its significance in the ongoing search for innovative therapeutic agents.